Cas no 2228840-12-6 (4-methoxy-4-(2-phenylpropyl)piperidine)
4-methoxy-4-(2-phenylpropyl)piperidine Chemical and Physical Properties
Names and Identifiers
-
- 4-methoxy-4-(2-phenylpropyl)piperidine
- EN300-1997609
- 2228840-12-6
-
- Inchi: 1S/C15H23NO/c1-13(14-6-4-3-5-7-14)12-15(17-2)8-10-16-11-9-15/h3-7,13,16H,8-12H2,1-2H3
- InChI Key: BPCUYAMQVOIETE-UHFFFAOYSA-N
- SMILES: O(C)C1(CCNCC1)CC(C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 233.177964357g/mol
- Monoisotopic Mass: 233.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 21.3Ų
4-methoxy-4-(2-phenylpropyl)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1997609-1g |
4-methoxy-4-(2-phenylpropyl)piperidine |
2228840-12-6 | 1g |
$986.0 | 2023-09-16 | ||
| Enamine | EN300-1997609-5g |
4-methoxy-4-(2-phenylpropyl)piperidine |
2228840-12-6 | 5g |
$2858.0 | 2023-09-16 | ||
| Enamine | EN300-1997609-10g |
4-methoxy-4-(2-phenylpropyl)piperidine |
2228840-12-6 | 10g |
$4236.0 | 2023-09-16 | ||
| Enamine | EN300-1997609-0.05g |
4-methoxy-4-(2-phenylpropyl)piperidine |
2228840-12-6 | 0.05g |
$827.0 | 2023-09-16 | ||
| Enamine | EN300-1997609-0.1g |
4-methoxy-4-(2-phenylpropyl)piperidine |
2228840-12-6 | 0.1g |
$867.0 | 2023-09-16 | ||
| Enamine | EN300-1997609-0.25g |
4-methoxy-4-(2-phenylpropyl)piperidine |
2228840-12-6 | 0.25g |
$906.0 | 2023-09-16 | ||
| Enamine | EN300-1997609-0.5g |
4-methoxy-4-(2-phenylpropyl)piperidine |
2228840-12-6 | 0.5g |
$946.0 | 2023-09-16 | ||
| Enamine | EN300-1997609-1.0g |
4-methoxy-4-(2-phenylpropyl)piperidine |
2228840-12-6 | 1g |
$986.0 | 2023-06-03 | ||
| Enamine | EN300-1997609-2.5g |
4-methoxy-4-(2-phenylpropyl)piperidine |
2228840-12-6 | 2.5g |
$1931.0 | 2023-09-16 | ||
| Enamine | EN300-1997609-5.0g |
4-methoxy-4-(2-phenylpropyl)piperidine |
2228840-12-6 | 5g |
$2858.0 | 2023-06-03 |
4-methoxy-4-(2-phenylpropyl)piperidine Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 4-methoxy-4-(2-phenylpropyl)piperidine
Professional Introduction to 4-methoxy-4-(2-phenylpropyl)piperidine (CAS No: 2228840-12-6)
4-methoxy-4-(2-phenylpropyl)piperidine, identified by the Chemical Abstracts Service Number (CAS No) 2228840-12-6, is a significant compound in the field of pharmaceutical chemistry. This piperidine derivative features a methoxy group and a 2-phenylpropyl side chain, which contribute to its unique chemical properties and potential biological activities. The compound has garnered attention due to its structural similarity to several pharmacologically active molecules, making it a subject of interest in medicinal chemistry research.
The structural framework of 4-methoxy-4-(2-phenylpropyl)piperidine consists of a piperidine ring, which is a six-membered heterocyclic amine containing one nitrogen atom. This nitrogen atom is crucial for the compound's reactivity and interaction with biological targets. The methoxy group (-OCH₃) attached to the piperidine ring introduces polarity and hydrophilicity, while the 2-phenylpropyl chain (-CH₂CH(CH₃)Ph) adds bulk and lipophilicity. This balance of hydrophilic and lipophilic characteristics can influence the compound's solubility, membrane permeability, and overall pharmacokinetic profile.
In recent years, there has been growing interest in piperidine derivatives due to their diverse biological activities. Piperidines are known to exhibit properties such as analgesic, antipsychotic, anti-inflammatory, and anticancer effects. The presence of the methoxy group in 4-methoxy-4-(2-phenylpropyl)piperidine may enhance its interaction with specific enzymes or receptors, potentially modulating pathways relevant to these therapeutic areas. For instance, studies have shown that modifications at the 4-position of the piperidine ring can significantly alter binding affinity and selectivity for target proteins.
One of the most compelling aspects of 4-methoxy-4-(2-phenylpropyl)piperidine is its potential as a scaffold for drug discovery. Researchers have leveraged similar piperidine structures to develop novel therapeutics targeting neurological disorders, such as Parkinson's disease and Alzheimer's disease. The phenylpropyl side chain, in particular, has been identified as a key moiety in enhancing binding interactions with certain neurotransmitter receptors. This feature makes 4-methoxy-4-(2-phenylpropyl)piperidine a valuable candidate for further exploration in this context.
The synthesis of 4-methoxy-4-(2-phenylpropyl)piperidine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the methoxy group typically involves nucleophilic substitution or etherification reactions, while the attachment of the 2-phenylpropyl chain may involve alkylation or coupling reactions such as Buchwald-Hartwig coupling. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.
Recent studies have begun to explore the pharmacological profile of 4-methoxy-4-(2-phenylpropyl)piperidine using computational modeling and experimental assays. Computational approaches, such as molecular docking and virtual screening, have been employed to predict potential binding interactions with biological targets like enzymes and receptors. These studies suggest that the compound may exhibit inhibitory activity against certain therapeutic targets, warranting further investigation.
In vitro experiments have provided preliminary insights into the biological activity of 4-methoxy-4-(2-phenylpropyl)piperidine. Initial assays have shown potential effects on pathways relevant to inflammation and neurotransmission. While these findings are promising, they require validation through more comprehensive studies involving cell-based models and animal models. Such experiments will help elucidate the compound's mechanism of action and assess its therapeutic potential.
The development of novel pharmaceuticals often relies on understanding the relationship between chemical structure and biological activity. 4-methoxy-4-(2-phenylpropyl)piperidine exemplifies this principle by demonstrating how structural modifications can influence pharmacological outcomes. By studying compounds like this one, researchers can gain insights into structure-function relationships that inform future drug design efforts. This knowledge is critical for developing safer and more effective treatments for various diseases.
The future prospects for 4-methoxy-4-(2-phenylpropyl)piperidine are promising, given its unique structural features and potential biological activities. Ongoing research aims to optimize its synthesis, assess its pharmacokinetic properties, and explore new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into clinical candidates. As our understanding of molecular mechanisms continues to evolve, compounds like 4-methoxy-4-(2-phenylpropyl)piperidine will play an increasingly important role in drug discovery。
2228840-12-6 (4-methoxy-4-(2-phenylpropyl)piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)